Cas no 20999-32-0 (1-Butanol, 4-chloro-, 4-methylbenzenesulfonate)

• Product Name: 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate
• CAS No: 20999-32-0
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 1397697
• PubChem ID: 12422128
• Update Time: 2025-05-24

1-Butanol, 4-chloro-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate
• 4-chlorobutyl-p-toluenesulfonate
• WBRXGQPUYZLAFA-UHFFFAOYSA-N
• 20999-32-0
• 4-chlorobutyl 4-methylbenzenesulfonate
• SCHEMBL9240104
• 4-chlorobutyl tosylate
• 4-chlorobutyl 4-methylbenzene-1-sulfonate
• EN300-7550110

• Inchi： 1S/C11H15ClO3S/c1-10-4-6-11(7-5-10)16(13,14)15-9-3-2-8-12/h4-7H,2-3,8-9H2,1H3
• InChI Key： WBRXGQPUYZLAFA-UHFFFAOYSA-N
• SMILES： ClCCCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 280.05371
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Additional information on 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate

1-Butanol, 4-chloro-, 4-methylbenzenesulfonate (CAS No. 20999-32-0)

1-Butanol, 4-chloro-, 4-methylbenzenesulfonate, also known by its CAS registry number 20999-32-0, is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications in various fields. This compound is a sulfonate ester derivative of 1-butanol, with a chloro group attached at the para position of the benzene ring. Its structure consists of a butanol chain connected to a sulfonate group, which is further linked to a methyl-substituted benzene ring containing a chlorine atom.

The molecular formula of 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate is C₁₁H₁₅ClO₃S, and its molecular weight is approximately 278.7 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 85°C, and it has a boiling point of approximately 350°C under standard pressure.

In recent years, researchers have explored the potential of 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate in various chemical reactions, particularly in the field of organic synthesis. The sulfonate group acts as a good leaving group, making this compound an excellent substrate for nucleophilic substitution reactions. This property has been exploited in the synthesis of various bioactive molecules and pharmaceutical intermediates.

A study published in the Journal of Organic Chemistry highlighted the use of CAS No. 20999-32-0 as a key intermediate in the synthesis of novel antiviral agents. The research demonstrated that the compound's unique structure allows for efficient coupling reactions with nucleosides, leading to the formation of promising antiviral candidates.

Beyond its role in organic synthesis, 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate has also been investigated for its potential applications in polymer chemistry. Researchers have found that the compound can be used as a monomer in the synthesis of polystyrene derivatives with improved thermal stability and mechanical properties.

The synthesis of CAS No. 20999-32-0 typically involves a multi-step process starting from benzene rings with appropriate substituents. One common method involves the sulfonation of p-chlorotoluene followed by esterification with butanol under acidic conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of safety and handling, 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate should be treated with care due to its potential to irritate the eyes and skin upon prolonged exposure. Proper personal protective equipment should be worn during handling, and storage should be in accordance with standard laboratory practices to ensure stability and prevent contamination.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that under aerobic conditions, CAS No. 20999-32-0 undergoes biodegradation at a moderate rate, making it less persistent in aquatic environments compared to other sulfonate esters.

In conclusion, 1-Butanol, 4-chloro-, 4-methylbenzenesulfonate (CAS No. 20999-32-0) is a versatile chemical compound with diverse applications across organic synthesis, polymer chemistry, and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel compounds with tailored properties.